Cas no 1054515-15-9 (2-[2-Cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enamido]benzoic acid)

• Product Name: 2-[2-Cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enamido]benzoic acid
• CAS No: 1054515-15-9
• MF: C₁₇H₁₁N₃O₆
• MW: 353.285743951797
• CID: 6502269
• PubChem ID: 97641102
• Update Time: 2024-01-14

2-[2-Cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[2-cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enoyl]amino]benzoic acid
• AKOS034347124
• 2-[2-cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enamido]benzoic acid
• 1054515-15-9
• 2-[2-Cyano-3-(4-hydroxy-3-nitrophenyl)prop-2-enamido]benzoic acid

• Inchi： 1S/C17H11N3O6/c18-9-11(7-10-5-6-15(21)14(8-10)20(25)26)16(22)19-13-4-2-1-3-12(13)17(23)24/h1-8,21H,(H,19,22)(H,23,24)
• InChI Key： QXVAPXNXICPKQD-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=C(C#N)C(NC2C=CC=CC=2C(=O)O)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 353.06478508g/mol
• Monoisotopic Mass: 353.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids